molecular formula C20H22N2O5S B6557201 N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide CAS No. 1040670-09-4

N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide

Cat. No. B6557201
CAS RN: 1040670-09-4
M. Wt: 402.5 g/mol
InChI Key: DXEMDALLHYNTAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]-2H-1,3-benzodioxole-5-carboxamide” is a compound that contains a 1,2,3,4-tetrahydroisoquinoline structural motif . This motif is an important part of various natural products and therapeutic lead compounds .


Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinoline derivatives has been a subject of considerable research interest . Traditional approaches to the synthesis of C(1)-substituted tetrahydroisoquinolines include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of tetrahydroisoquinoline with various nucleophiles have been explored .


Chemical Reactions Analysis

The chemical reactions involving 1,2,3,4-tetrahydroisoquinoline derivatives have been studied extensively . Multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity .

Scientific Research Applications

Anti-Inflammatory Properties

THIQ-containing synthetic and natural analogs have been reported to exhibit anti-inflammatory effects . These compounds may modulate immune responses, potentially offering therapeutic benefits in inflammatory conditions.

Antibacterial and Antiviral Activity

VU0642416-1 and related THIQ derivatives have demonstrated antibacterial and antiviral properties . Their ability to inhibit microbial growth could be valuable in developing novel antimicrobial agents.

Antifungal Potential

Research suggests that THIQ-based compounds, including VU0642416-1, exhibit antifungal activity . Investigating their mechanisms of action against fungal pathogens could lead to new antifungal drugs.

Antileishmanial Effects

Leishmaniasis, caused by protozoan parasites, remains a global health concern. Some THIQ analogs, including VU0642416-1, have shown promise as antileishmanial agents . Further studies could explore their efficacy and safety.

Anticancer Applications

THIQ derivatives have broad applications in cancer research. While specific data on VU0642416-1’s anticancer effects are limited, its structural features make it an interesting candidate for further investigation . Researchers could explore its potential as a chemotherapeutic agent.

Chiral Scaffolds in Asymmetric Catalysis

N-benzyl THIQs, including VU0642416-1, serve as chiral scaffolds in asymmetric catalysis . These compounds play a crucial role in synthesizing enantiomerically pure molecules, which are essential in drug development and chemical synthesis.

Future Directions

The future directions in the research of 1,2,3,4-tetrahydroisoquinoline derivatives involve the development of new and environmentally friendly methods for the synthesis of these derivatives . The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community, which has resulted in the development of novel THIQ analogs with potent biological activity .

properties

IUPAC Name

N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N2O5S/c23-20(16-6-7-18-19(12-16)27-14-26-18)21-9-3-11-28(24,25)22-10-8-15-4-1-2-5-17(15)13-22/h1-2,4-7,12H,3,8-11,13-14H2,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXEMDALLHYNTAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=CC=CC=C21)S(=O)(=O)CCCNC(=O)C3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.